5-Iodo-4-(trifluoromethyl)pyridin-2-amine
Overview
Description
5-Iodo-4-(trifluoromethyl)pyridin-2-amine is a chemical compound with the molecular formula C6H4F3IN2 . It has a molecular weight of 288.01 . The compound is typically stored in a dark place under an inert atmosphere .
Synthesis Analysis
The synthesis of trifluoromethylpyridines, which includes this compound, is a key structural motif in active agrochemical and pharmaceutical ingredients . The major use of trifluoromethylpyridine (TFMP) derivatives is in the protection of crops from pests .Molecular Structure Analysis
The InChI code for this compound is 1S/C6H4F3IN2/c7-6(8,9)5-1-4(11)3(10)2-12-5/h1-2H,(H2,11,12) . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid compound . It is stored at temperatures between 2-8°C in a dark place under an inert atmosphere .Scientific Research Applications
5-Iodo-4-(trifluoromethyl)pyridin-2-amine is a valuable reagent in the synthesis of various molecules, including drugs, dyes, and polymers. It has been used in the synthesis of a variety of heterocyclic compounds, such as quinolines, pyrroles, and pyridines. It has also been used in the synthesis of various biologically active molecules, such as antibiotics, antivirals, and antifungals.
Mechanism of Action
Target of Action
It is known that the compound plays a critical role due to the presence of both a reactive amine group and halogen atoms, which offer multiple pathways for chemical interactions and transformations .
Mode of Action
5-Iodo-4-(trifluoromethyl)pyridin-2-amine acts as a versatile nucleophile and electrophile, thanks to its amine group and halogen atoms, respectively . This allows it to participate in a variety of chemical reactions, contributing to its broad range of potential applications.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-Iodo-4-(trifluoromethyl)pyridin-2-amine in laboratory experiments is its high reactivity and solubility in a variety of organic solvents. This makes it a useful tool for the synthesis of various molecules. However, it is important to note that the reaction is typically reversible, and the products can be further modified by additional reactions. In addition, the reaction is typically performed at room temperature, which may limit its use in certain applications.
Future Directions
The versatility of 5-Iodo-4-(trifluoromethyl)pyridin-2-amine makes it a valuable reagent for the synthesis of a variety of molecules. In the future, it could be used in the synthesis of novel drugs and dyes, as well as in the development of new polymers. In addition, it could be used in the synthesis of various biologically active molecules, such as antibiotics, antivirals, and antifungals. Finally, it could be used in the development of new materials, such as nanomaterials, with potential applications in energy storage, catalysis, and sensing.
Safety and Hazards
properties
IUPAC Name |
5-iodo-4-(trifluoromethyl)pyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4F3IN2/c7-6(8,9)3-1-5(11)12-2-4(3)10/h1-2H,(H2,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGNGJYQCYGFNCV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1N)I)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4F3IN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70728744 | |
Record name | 5-Iodo-4-(trifluoromethyl)pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70728744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1321530-57-7 | |
Record name | 5-Iodo-4-(trifluoromethyl)pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70728744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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